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Cat. No.: B15162359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary mechanisms for the

formation of 2-oxo substituted butanals, a class of compounds of significant interest in synthetic

and medicinal chemistry. The document details key synthetic methodologies, including the

Riley oxidation of substituted butanones, the oxidation of corresponding 1,2-butanediols, and

the Kornblum oxidation of α-haloketones. This guide is intended to serve as a detailed

resource, offering insights into reaction mechanisms, explicit experimental protocols, and

quantitative data to aid in the practical application of these synthetic transformations.

Riley Oxidation: Direct Conversion of Butanones to
2-Oxo Butanals
The Riley oxidation is a powerful and direct method for the synthesis of α-dicarbonyl

compounds, including 2-oxo substituted butanals, from the corresponding ketones using

selenium dioxide (SeO₂) as the oxidizing agent. This method is particularly effective for the

oxidation of a methylene group adjacent to a carbonyl group.

Mechanism of the Riley Oxidation
The reaction proceeds through the enol tautomer of the starting butanone. The enol attacks the

electrophilic selenium center of SeO₂. A subsequent series of rearrangements and hydrolysis

steps lead to the formation of the 1,2-dicarbonyl product and the precipitation of elemental

selenium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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